Cas no 946310-35-6 (3-{(2-chlorophenyl)methylsulfanyl}-6-4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylpyridazine)

• Product Name: 3-{(2-chlorophenyl)methylsulfanyl}-6-4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylpyridazine
• CAS No: 946310-35-6
• MF: C₁₉H₁₄ClN₃S₃
• MW: 415.982558727264
• CID: 5514664
• Update Time: 2025-07-23

3-{(2-chlorophenyl)methylsulfanyl}-6-4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylpyridazine Chemical and Physical Properties

Names and Identifiers

• 5-[6-[(2-chlorophenyl)methylsulfanyl]pyridazin-3-yl]-4-methyl-2-thiophen-2-yl-1,3-thiazole
• 3-{(2-chlorophenyl)methylsulfanyl}-6-4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylpyridazine

• Inchi： 1S/C19H14ClN3S3/c1-12-18(26-19(21-12)16-7-4-10-24-16)15-8-9-17(23-22-15)25-11-13-5-2-3-6-14(13)20/h2-10H,11H2,1H3
• InChI Key： NWKFGIQRTACHDQ-UHFFFAOYSA-N
• SMILES： S1C(C2=NN=C(SCC3=CC=CC=C3Cl)C=C2)=C(C)N=C1C1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 3-{(2-chlorophenyl)methylsulfanyl}-6-4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylpyridazine

Research Briefing on 3-{(2-chlorophenyl)methylsulfanyl}-6-4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylpyridazine (CAS: 946310-35-6)

The compound 3-{(2-chlorophenyl)methylsulfanyl}-6-4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylpyridazine (CAS: 946310-35-6) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and pharmacological relevance.

Recent studies have highlighted the compound's role as a potential modulator of kinase activity, particularly in the context of inflammatory and oncogenic pathways. Structural analysis reveals that the thiazole and pyridazine moieties contribute to its binding affinity with specific protein targets, while the chlorophenyl group enhances its pharmacokinetic properties. Computational docking studies suggest strong interactions with the ATP-binding sites of certain kinases, making it a candidate for further drug development.

In vitro assays have demonstrated promising inhibitory effects on cell proliferation in various cancer cell lines, with IC50 values in the low micromolar range. Additionally, the compound exhibits moderate solubility and stability under physiological conditions, which are critical for its potential as a lead compound. However, challenges remain in optimizing its bioavailability and reducing off-target effects, as highlighted in recent pharmacokinetic studies.

Ongoing research is exploring the derivatization of this scaffold to improve its therapeutic index. For instance, modifications to the thiophene ring have shown enhanced selectivity towards specific kinase isoforms. Collaborative efforts between academic and industrial researchers are underway to advance this molecule into preclinical trials, with a focus on its application in treating solid tumors and chronic inflammatory diseases.

In conclusion, 3-{(2-chlorophenyl)methylsulfanyl}-6-4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylpyridazine represents a promising chemical entity with multifaceted biological activities. Further studies are needed to elucidate its mechanism of action and to address current limitations in drug-like properties. This compound exemplifies the intersection of synthetic chemistry and biological discovery, offering new avenues for therapeutic intervention.